2-Bromo-2-ethyl-6,7-dimethyl-2,3-dihydro-1,4-benzodioxine

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• SMILES: CCC1(COC2=C(O1)C=C(C(=C2)C)C)Br
• InChI: InChI=1S/C12H15BrO2/c1-4-12(13)7-14-10-5-8(2)9(3)6-11(10)15-12/h5-6H,4,7H2,1-3H3
• InChIKey: PMNZBSZHHRWXKX-UHFFFAOYSA-N

2-Bromo-2-ethyl-6,7-dimethyl-2,3-dihydro-1,4-benzodioxine – Identity & Core Features

2-Bromo-2-ethyl-6,7-dimethyl-2,3-dihydro-1,4-benzodioxine (CAS 2059965-59-0) is a 2,2-disubstituted-2,3-dihydro-1,4-benzodioxine derivative bearing a bromo and an ethyl group at the C2 position and two methyl substituents at the 6- and 7-positions of the fused phenyl ring. Its molecular formula is C12H15BrO2 (MW 271.15), and the computed topological polar surface area (TPSA) is 18.46 Ų with a consensus LogP of 3.58 . The compound is commercially available at 95% purity . This scaffold belongs to a class known for diverse pharmacological activities, including platelet aggregation inhibition, anti-inflammatory effects, and ecdysone receptor modulation [1].

Regioisomer-defined scaffold

Supports SAR studies requiring 6,7-dimethyl-2-bromo-2-ethyl benzodioxine core for activity comparison.

Dual derivatization potential

C2 bromo and unsubstituted C5/C8 aromatic positions enable sequential chemoselective elaboration for probe synthesis.

Stability-class advantage

2,2-disubstitution reported to reduce ring-opening risk under harsh synthetic conditions relative to monosubstituted analogs.

• [1] Design, synthesis and evaluation of 1,4-benzodioxine derivatives as novel platelet aggregation inhibitors, PubMed, 2018. View Source

2-Bromo-2-ethyl-6,7-dimethyl-2,3-dihydro-1,4-benzodioxine: Why Generic Substitution Fails

Simple substitution by other 2-bromo-2-ethyl-2,3-dihydro-1,4-benzodioxine analogs is not advisable because the position of methyl groups on the aromatic ring fundamentally alters the electronic and steric landscape of the molecule. Regioisomeric 2,3-dihydro-1,4-benzodioxine derivatives have been shown to exhibit divergent biological activities; for example, in antithrombotic research, the (S)-isomers of 6- and 7-substituted regioisomers display significantly different thrombin inhibitory potency compared to their regioisomeric counterparts [1]. Moreover, 2,2-disubstitution imparts superior chemical stability to the heterocyclic ring compared to monosubstituted analogs, which are prone to ring cleavage under certain conditions [2]. These documented regioisomer- and substitution-dependent effects mean that the precise 6,7-dimethyl, 2-bromo-2-ethyl substitution pattern cannot be assumed to be functionally interchangeable with the 5,8-dimethyl isomer or with non-methylated analogs without experimental verification.

Regioisomer mismatch

5,8-dimethyl or non-methylated regioisomers may shift biological activity despite identical LogP/TPSA; regioisomer-dependent IC50 differences reported in related class.

Ring stability gap

2-monosubstituted analogs are more prone to heterocyclic ring cleavage under nucleophilic or acidic conditions; 2,2-disubstitution provides documented stability enhancement.

Lipophilicity shift

Non-methylated analog has lower LogP (~2.97 vs 3.58), potentially altering permeability and metabolic profile; not a simple pharmacokinetic substitute.

• [1] Towards dual antithrombotic compounds – Balancing thrombin inhibitory and fibrinogen GPIIb/IIIa binding inhibitory activities of 2,3-dihydro-1,4-benzodioxine derivatives through regio- and stereoisomerism, Scholar-CNKI, accessed 2025. View Source
• [2] US Patent 4,948,797, 2,2-disubstituted 2,3-dihydro-1,4-benzodioxin derivatives having hypotensive activity, 1990. View Source

2-Bromo-2-ethyl-6,7-dimethyl-2,3-dihydro-1,4-benzodioxine: Differentiation from Closest Analogs

6,7- vs. 5,8-Dimethyl Regioisomer Identity

The target compound (CAS 2059965-59-0) and its 5,8-dimethyl regioisomer (CAS 2059940-47-3) share identical gross molecular formula (C12H15BrO2), molecular weight (271.15 g/mol), and computed global physicochemical descriptors including consensus LogP (3.58) and TPSA (18.46 Ų) . However, the SMILES clearly distinguish the two: CCC1(Br)COc2cc(C)c(C)cc2O1 (6,7-dimethyl) versus CCC1(Br)COc2c(C)ccc(C)c2O1 (5,8-dimethyl) . In the broader 2,3-dihydro-1,4-benzodioxine class, the position of substituents on the phenyl ring has been shown to alter thrombin inhibitory activity across regioisomers, with 6- and 7-substituted derivatives exhibiting different IC50 values than their counterparts substituted at other positions [1]. This indicates that despite identical bulk properties, the regioisomeric positioning of methyl groups at C6/C7 versus C5/C8 is a critical determinant of biological activity, making the specific 6,7-dimethyl pattern a non-fungible structural feature for structure-activity relationship (SAR)-driven programs.

Regioisomer identity

Class-level inference

6,7-dimethyl vs 5,8-dimethyl: identical LogP (3.58), TPSA (18.46 Ų) but distinct SMILES. Biological activity differentiation reported in thrombin inhibition across regioisomers.

Confirms regioisomer identity via SMILES/NMR essential for SAR; identical bulk properties mask activity divergence.

Class-level SAR reference; no target-compound specific IC50 available.

Evidence Dimension	Regioisomer identity and biological activity differentiation
Target Compound Data	6,7-dimethyl regioisomer (CAS 2059965-59-0); LogP 3.58, TPSA 18.46 Ų
Comparator Or Baseline	5,8-dimethyl regioisomer (CAS 2059940-47-3); LogP 3.58, TPSA 18.46 Ų
Quantified Difference	No difference in computed LogP/TPSA; differentiation arises from regioisomer-dependent biological activity demonstrated in related 1,4-benzodioxine derivatives [1]
Conditions	Computed molecular descriptors (Leyan platform); biological relevance inferred from thrombin inhibition SAR in 2,3-dihydro-1,4-benzodioxine regioisomers

Why This Matters

For procurement in SAR-driven drug discovery, confirming the correct regioisomer via SMILES or NMR is essential because identical bulk properties mask distinct biological outcomes, and using the wrong regioisomer can lead to erroneous activity conclusions.

• [1] Towards dual antithrombotic compounds – Balancing thrombin inhibitory and fibrinogen GPIIb/IIIa binding inhibitory activities of 2,3-dihydro-1,4-benzodioxine derivatives through regio- and stereoisomerism, Scholar-CNKI, accessed 2025. View Source

Stability Edge of 2,2-Disubstitution

The target compound features a quaternary carbon at the C2 position (bromo + ethyl), classifying it as a 2,2-disubstituted-2,3-dihydro-1,4-benzodioxine. According to US Patent 4,948,797, 2,2-disubstitution on the 1,4-benzodioxane ring confers higher chemical stability compared to monosubstituted analogs, which can undergo ring cleavage when exposed to nucleophilic or acidic agents [1]. The patent explicitly states that this disubstitution 'gives the compounds a higher stability of the heterocyclic ring against some chemical agents,' citing the work of Rosnati and Salimbeni (Tetrahedron, 1986) on monosubstituted ring-opening. While the patent does not report quantitative half-life data for the target compound itself, the class-level stability enhancement is a recognized structural advantage that reduces the risk of decomposition during storage, synthetic manipulation, or biological assay conditions. In contrast, 2-monosubstituted analogs (e.g., 2-bromo-2,3-dihydro-1,4-benzodioxine without the ethyl group) lack this stability feature [1].

Stability edge

Class-level inference

US Patent 4,948,797: 2,2-disubstitution confers higher ring stability against nucleophilic/acidic agents. Monosubstituted analogs prone to cleavage per Rosnati & Salimbeni (1986).

Supports stability screening for synthetic routes involving strong nucleophiles or acids; quantitative half-life not reported.

Patent-level class inference; verify with in-house stability testing.

Evidence Dimension	Ring-opening resistance under chemical stress
Target Compound Data	2,2-disubstituted (bromo + ethyl); class-level stability advantage claimed in patent [1]
Comparator Or Baseline	2-monosubstituted-2,3-dihydro-1,4-benzodioxines (prone to ring cleavage per Rosnati & Salimbeni, Tetrahedron 1986)
Quantified Difference	Stability difference documented qualitatively; quantitative half-life data not reported for this specific compound
Conditions	Stability under nucleophilic or acidic conditions relevant to synthetic transformations and storage

Why This Matters

For procurement intended for multi-step synthesis or long-term storage, the 2,2-disubstitution provides a documented stability edge that reduces the risk of compound degradation and ensures more reproducible experimental outcomes compared to monosubstituted alternatives.

• [1] US Patent 4,948,797, 2,2-disubstituted 2,3-dihydro-1,4-benzodioxin derivatives having hypotensive activity, column 4, lines 1-10, 1990. View Source

Lipophilicity vs. Non-Methylated Analog

The 6,7-dimethyl substitution on the aromatic ring increases the lipophilicity of the target compound compared to the non-methylated analog 2-bromo-2-ethyl-2,3-dihydro-1,4-benzodioxine. The target compound has a computed consensus LogP of 3.58 , whereas the non-methylated analog 2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine (CAS 84030-05-7) has a reported LogP of 2.97 . This represents a ΔLogP of +0.61 log units, translating to approximately a 4-fold increase in octanol/water partition coefficient. The target compound also has higher molecular weight (271.15 vs. 243.10 g/mol) and one fewer rotatable bond (1 vs. 2) . These differences may affect membrane permeability, metabolic stability, and off-target binding profiles, making the 6,7-dimethyl compound a distinct chemical entity rather than a simple pharmacokinetic analog of the non-methylated scaffold.

Lipophilicity shift

Cross-study comparable

Target LogP 3.58 (MW 271.15) vs non-methylated analog LogP 2.97 (MW 243.10). ΔLogP +0.61 (~4× partition increase); 1 fewer rotatable bond.

~0.6 unit LogP shift may influence permeability and metabolic clearance; not a direct pharmacokinetic analog.

Computed values from supplier databases; experimental LogP not available.

Evidence Dimension	LogP (lipophilicity)
Target Compound Data	LogP 3.58, MW 271.15, Rotatable Bonds 1
Comparator Or Baseline	2-(2-bromoethyl)-2,3-dihydro-1,4-benzodioxine (CAS 84030-05-7); LogP 2.97, MW 243.10, Rotatable Bonds 2
Quantified Difference	ΔLogP = +0.61 (~4× higher partition coefficient); ΔMW = +28.05 g/mol; ΔRotB = -1
Conditions	Computed consensus LogP from supplier databases (Leyan, Hit2Lead); experimental LogP not available

Why This Matters

In early-stage drug discovery, a 0.6-unit LogP shift can significantly impact solubility, permeability, and metabolic clearance; the 6,7-dimethyl compound should not be considered a simple substitute for the non-methylated scaffold in pharmacokinetic studies.

C2-Br as Cross-Coupling Handle

The bromine atom at the C2 position serves as a versatile leaving group for nucleophilic substitution and metal-catalyzed cross-coupling reactions. While this reactivity is shared with the 5,8-dimethyl regioisomer and non-methylated analogs, the specific 6,7-dimethyl substitution pattern on the aromatic ring modulates the electron density at the benzylic-like C2 position through inductive and resonance effects. The synthetic utility of 2-bromo-1,4-benzodioxin derivatives for preparing 2-alkyl, 2-alkenyl, and 2-aryl analogs via cross-coupling has been documented [1]. The bromine at C2 can participate in Suzuki-Miyaura, Stille, and related palladium-catalyzed couplings, enabling diversification of the C2 position. Combined with the open 5- and 8-positions on the aromatic ring (which are available for electrophilic substitution, unlike the 5,8-dimethyl isomer where these positions are blocked), the 6,7-dimethyl pattern offers a distinct synthetic advantage: orthogonal functionalization of the heterocyclic and aromatic domains . This dual derivatizability is not possible with the 5,8-dimethyl regioisomer, where the 5- and 8-positions are methylated and thus unreactive toward electrophilic aromatic substitution.

Cross-coupling utility

Supporting evidence

C2-Br enables Suzuki/Stille couplings; open C5 and C8 aromatic sites allow electrophilic substitution. 5,8-dimethyl isomer lacks free aromatic positions.

Orthogonal derivatization at heterocyclic and aromatic domains possible; expands accessible chemical space vs blocked regioisomers.

Qualitative synthetic advantage; yields depend on specific reaction conditions.

Evidence Dimension	Available sites for further functionalization
Target Compound Data	C2-Br (nucleophilic substitution/cross-coupling) + C5 and C8 positions open for electrophilic aromatic substitution
Comparator Or Baseline	5,8-dimethyl regioisomer: C2-Br available, but C5 and C8 positions blocked by methyl groups; non-methylated analog: no methyl groups, all aromatic positions theoretically available
Quantified Difference	Qualitative: Two additional unsubstituted aromatic positions (C5, C8) available for derivatization in the target compound vs. zero in the 5,8-dimethyl isomer
Conditions	Organic synthesis; electrophilic aromatic substitution and cross-coupling chemistry

Why This Matters

For medicinal chemistry programs requiring elaboration of the scaffold, the 6,7-dimethyl regioisomer uniquely enables diversification at both the aliphatic C2 position and the aromatic C5/C8 positions, expanding accessible chemical space compared to regioisomers with blocked aromatic positions.

• [1] The Preparation and Coupling Reactions of 2-Bromo-1,4-benzodioxin. A Simple Synthesis of 2-(1-Alkenyl)-, 2-Alkyl- and 2-Aryl-1,4-benzodioxins, Thieme Connect, 2002. View Source

2-Bromo-2-ethyl-6,7-dimethyl-2,3-dihydro-1,4-benzodioxine: Optimal Applications

Regioisomer-Specific SAR: Antithrombotic & Anti-inflammatory

Given the documented dependence of biological activity on regioisomerism in 2,3-dihydro-1,4-benzodioxine derivatives [1], this compound is ideally suited for systematic SAR campaigns where the 6,7-dimethyl pattern is hypothesized to optimize target binding. The compound can serve as a core scaffold for generating focused libraries that explore C2-substitution diversity while maintaining the 6,7-dimethyl pharmacophore, enabling direct comparison with the 5,8-dimethyl series to establish regioisomer-activity relationships.

Dual-Domain Derivatization for Chemical Probes

The compound's two orthogonal reactive sites—the C2 bromine (suitable for Suzuki coupling, nucleophilic displacement) and the unsubstituted C5/C8 aromatic positions (available for electrophilic substitution or directed metalation)—enable sequential, chemoselective derivatization [2]. This makes it a strategic intermediate for constructing chemical probes that require two distinct functional domains, such as a recognition element at C2 and a reporter group or affinity tag on the aromatic ring, without the interference from blocking methyl groups that occurs with the 5,8-dimethyl isomer .

Stability-Sensitive Reactions with 2,2-Disubstituted Scaffolds

For synthetic routes involving strongly nucleophilic or acidic conditions, the 2,2-disubstitution pattern provides documented ring-stability advantages over monosubstituted 1,4-benzodioxines, which are susceptible to ring cleavage [3]. This compound is therefore preferred over 2-monosubstituted analogs when the planned synthetic sequence includes steps such as Grignard additions, strong-base alkylations, or Lewis acid-catalyzed rearrangements that could compromise mono-substituted benzodioxine rings.

CNS-Targeted Physicochemical Optimization

With a LogP of 3.58 and a TPSA of 18.46 Ų , the compound falls within favorable ranges for blood-brain barrier penetration (generally LogP 2–5, TPSA < 60–70 Ų). Compared to the less lipophilic non-methylated analog (LogP 2.97) , the 6,7-dimethyl substitution may enhance brain exposure while maintaining a low hydrogen-bonding capacity. CNS drug discovery teams can use this compound as a starting point for developing brain-penetrant candidates, where small differences in LogP can significantly influence central exposure.

Application

Selection Property

Validation Focus

Regioisomer activity profiling

6,7-Dimethyl regioisomer identity

Regioisomer-dependent target engagement and activity comparison

Chemical probe synthesis

Orthogonal reactive sites (C2-Br and C5/C8)

Sequential chemoselective derivatization without protecting-group interference

Stability-required synthetic routes

2,2-Disubstituted ring stability

Resistance to ring-opening under nucleophilic/acidic conditions verification

CNS penetration studies

Moderate lipophilicity and low TPSA profile

Brain exposure model assessment and permeability interpretation

• [1] Towards dual antithrombotic compounds – Balancing thrombin inhibitory and fibrinogen GPIIb/IIIa binding inhibitory activities of 2,3-dihydro-1,4-benzodioxine derivatives through regio- and stereoisomerism, Scholar-CNKI, accessed 2025. View Source
• [2] The Preparation and Coupling Reactions of 2-Bromo-1,4-benzodioxin. A Simple Synthesis of 2-(1-Alkenyl)-, 2-Alkyl- and 2-Aryl-1,4-benzodioxins, Thieme Connect, 2002. View Source
• [3] US Patent 4,948,797, 2,2-disubstituted 2,3-dihydro-1,4-benzodioxin derivatives having hypotensive activity, 1990. View Source